2-(2-Bromophenyl)-5-((2-methylpiperidin-1-yl)methyl)benzo[d]oxazole

• Molecular Formula: C20H21BrN2O
• Molecular Weight: 385.3 g/mol
• IUPAC Name: 2-(2-bromophenyl)-5-[(2-methylpiperidin-1-yl)methyl]-1,3-benzoxazole
• InChI: InChI=1S/C20H21BrN2O/c1-14-6-4-5-11-23(14)13-15-9-10-19-18(12-15)22-20(24-19)16-7-2-3-8-17(16)21/h2-3,7-10,12,14H,4-6,11,13H2,1H3
• InChI Key: GSBAVTANHXFNNR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1CC2=CC3=C(C=C2)OC(=N3)C4=CC=CC=C4Br

Description

2-(2-Bromophenyl)-5-((2-methylpiperidin-1-yl)methyl)benzo[d]oxazole is a benzoxazole derivative featuring a 2-bromophenyl substituent at position 2 and a 2-methylpiperidinylmethyl group at position 5 of the benzoxazole core. The benzoxazole scaffold is known for its planar aromatic structure, which facilitates π-π stacking interactions in biological systems. The 2-methylpiperidinylmethyl group contributes to solubility modulation and may influence pharmacokinetic properties due to its basic nitrogen and conformational flexibility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Bromophenyl)-5-((2-methylpiperidin-1-yl)methyl)benzo[d]oxazole typically involves the following steps:

Formation of the benzo[d]oxazole core: This can be achieved through the cyclization of an appropriate ortho-aminophenol with a carboxylic acid derivative.

Introduction of the 2-bromophenyl group: This step often involves a bromination reaction using bromine or a bromine-containing reagent.

Attachment of the 2-methylpiperidin-1-ylmethyl group: This can be done through a nucleophilic substitution reaction, where the piperidine derivative is introduced to the benzo[d]oxazole core.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-(2-Bromophenyl)-5-((2-methylpiperidin-1-yl)methyl)benzo[d]oxazole can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to remove certain functional groups or reduce the oxidation state of the compound.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used.

Substitution: Halogenated reagents and strong bases or acids are often employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could introduce various alkyl or aryl groups.

Scientific Research Applications

Overview

2-(2-Bromophenyl)-5-((2-methylpiperidin-1-yl)methyl)benzo[d]oxazole is a heterocyclic compound notable for its complex structure, which includes both bromine and nitrogen atoms. This compound has garnered attention in various scientific fields due to its potential applications in medicinal chemistry, biological research, and materials science.

Medicinal Chemistry

This compound serves as a valuable building block in the synthesis of more complex pharmaceutical agents. Its ability to interact with various biological targets makes it a candidate for drug development. Some specific applications include:

• Anticancer Agents : Research indicates that derivatives of benzo[d]oxazole compounds exhibit anticancer properties by inhibiting cell proliferation and inducing apoptosis in cancer cells .
• Neurological Disorders : The compound's structural features allow it to interact with neurotransmitter receptors, suggesting potential use in treating conditions like depression and anxiety .

Biological Studies

In biological research, 2-(2-Bromophenyl)-5-((2-methylpiperidin-1-yl)methyl)benzo[d]oxazole can be utilized to study various biological pathways and interactions. Its mechanism of action often involves:

• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes involved in metabolic pathways, providing insights into enzyme function and regulation .
• Receptor Modulation : Its interaction with receptors can help elucidate signaling pathways relevant to disease mechanisms .

Material Science

The unique properties of this compound make it suitable for developing new materials with specific characteristics. Applications include:

• Conductive Polymers : The incorporation of this compound into polymer matrices can enhance electrical conductivity, making it useful in electronic applications .
• Sensors : Its chemical reactivity allows for the development of sensors capable of detecting environmental pollutants or biological markers .

Case Study 1: Anticancer Activity

A study investigated the anticancer properties of 2-(2-Bromophenyl)-5-((2-methylpiperidin-1-yl)methyl)benzo[d]oxazole derivatives against various cancer cell lines. Results showed significant inhibition of cell growth and induction of apoptosis, suggesting its potential as a lead compound for further development in cancer therapeutics .

Case Study 2: Neurological Effects

Research focusing on the neuropharmacological effects of this compound revealed its potential as a modulator of serotonin receptors. In vitro studies demonstrated that it could enhance serotonin levels, indicating its promise for treating mood disorders .

Mechanism of Action

The mechanism by which 2-(2-Bromophenyl)-5-((2-methylpiperidin-1-yl)methyl)benzo[d]oxazole exerts its effects involves interactions with various molecular targets. These may include enzymes, receptors, and other proteins. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Data Tables

Table 1: Physicochemical Properties of Selected Analogues

Compound	LogP (Predicted)	Water Solubility (mg/mL)	Melting Point (°C)
2-(2-Bromophenyl)benzo[d]oxazole	3.8	0.12	120–122
5-(4-Fluorophenyl)benzo[d]oxazole	2.9	0.45	95–97
Methyl 2-(2-bromophenyl)benzo[d]oxazole-5-carboxylate	4.1	0.08	130–132

Table 2: Antiplasmodial Activity of 2,5-Diaryloxazoles

Compound (Reference)	IC$ _{50} $ (nM) 3D7 Strain	Selectivity Index (SI)
2-(2',3'-Dimethoxyphenyl)-5-(2"-hydroxyphenyl)oxazole	12.3	>40.20
2-(2',3'-Dimethoxyphenyl)-5-(2"-benzyloxyphenyl)oxazole	14.7	>41.27

Biological Activity

The compound 2-(2-Bromophenyl)-5-((2-methylpiperidin-1-yl)methyl)benzo[d]oxazole is a member of the benzo[d]oxazole family, which has garnered attention due to its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including its pharmacological potential, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular structure of 2-(2-Bromophenyl)-5-((2-methylpiperidin-1-yl)methyl)benzo[d]oxazole can be represented as follows:

$$\text{C}_{18}\text{H}_{20}\text{BrN}_2\text{O}$$

This compound features a bromophenyl group and a methylpiperidine moiety, which are critical for its biological activity.

Anticancer Activity

Research indicates that derivatives of benzo[d]oxazole exhibit significant anticancer properties. For instance, compounds with similar scaffolds have shown cytotoxic effects against various cancer cell lines, such as:

• Breast Cancer Cells (MCF-7, MDA-MB-231)
• Lung Cancer Cells (A549)
• Colorectal Cancer Cells (HCT-116)

In a study focusing on related compounds, it was found that the presence of halogen substituents (like bromine) enhances the cytotoxicity against breast cancer cells, suggesting that 2-(2-Bromophenyl)-5-((2-methylpiperidin-1-yl)methyl)benzo[d]oxazole may exhibit similar effects due to its bromine atom .

Antimicrobial Activity

The antimicrobial properties of benzo[d]oxazole derivatives have been evaluated in various studies. These compounds have shown effectiveness against both Gram-positive and Gram-negative bacteria. The structure–activity relationship suggests that modifications in the phenyl ring can significantly influence antimicrobial potency. For example, compounds with electron-donating groups have demonstrated enhanced activity .

Structure-Activity Relationship (SAR)

The SAR studies reveal that the position and type of substituents on the benzo[d]oxazole scaffold play a crucial role in determining biological activity. Key findings include:

Substituent Type	Position	Activity Level
Bromine	2	High
Methoxy	4	Moderate
Dimethylamino	3	Low

This table illustrates how specific modifications can either enhance or diminish the biological effects of these compounds.

Study on Cytotoxicity

In a recent study, various benzo[d]oxazole derivatives were tested for their cytotoxic effects on MCF-7 and MDA-MB-231 cells. The results indicated that compounds with bromine substitutions exhibited significantly higher cytotoxicity compared to those without. The combination of these compounds with standard chemotherapy agents like doxorubicin showed a synergistic effect, enhancing overall efficacy against resistant cancer cell lines .

Antimicrobial Evaluation

Another study assessed the antimicrobial efficacy of several benzo[d]oxazole derivatives against common pathogens. The results demonstrated that certain derivatives had minimum inhibitory concentrations (MICs) significantly lower than traditional antibiotics, indicating their potential as new antimicrobial agents .